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Compound of Interest

Compound Name: Red 7

Cat. No.: B1170729 Get Quote

Technical Support Center: D&C Red No. 7
Stability
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the impact of temperature on the stability of

D&C Red No. 7.

Frequently Asked Questions (FAQs)
Q1: What is D&C Red No. 7, and why is its thermal stability important?

A1: D&C Red No. 7 (CI 15850:1) is a synthetic monoazo color additive, specifically the calcium

salt of Lithol Rubine B.[1] It is widely used in cosmetics, drugs, and personal care products.[1]

Its thermal stability is a critical parameter as it can be exposed to elevated temperatures during

manufacturing (e.g., in lipstick production) and storage.[2] Degradation of the colorant can lead

to color shifts, loss of product efficacy, and the potential formation of impurities.

Q2: What is the general heat stability of D&C Red No. 7?

A2: D&C Red No. 7 is generally considered to have good heat stability.[1] Technical data

sheets for the pigment, also known as Pigment Red 57:1, indicate a heat stability of up to

160°C and a thermal decomposition temperature of around 149°C.[2][3] Another source

suggests the monohydrate form is stable up to 190°C.[4]
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Q3: Does temperature affect the color of D&C Red No. 7?

A3: Yes, some organic pigments, including D&C Red No. 7, can undergo thermochromic

changes at high temperatures, which may be reversible upon cooling. It is recommended to

minimize the duration of heat exposure during manufacturing processes.

Q4: What are the typical signs of D&C Red No. 7 degradation in a formulation?

A4: Degradation can manifest as a visible change in color (fading or alteration of the shade),

and in liquid or semi-solid formulations, it may lead to precipitation of the pigment. Chemical

analysis would be required to detect the formation of degradation products.

Q5: Are there any known degradation products of D&C Red No. 7 due to temperature?

A5: The primary concern with the stability of D&C Red No. 7 is the potential for the formation of

subsidiary colors and the presence of manufacturing intermediates. One identified impurity is

the decarboxylated analogue of Pigment Red 57:1. While high temperatures can accelerate

degradation, specific thermal degradation products are not extensively documented in publicly

available literature.
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Issue Possible Cause Troubleshooting Steps

Color Fading or Shade

Change in Final Product

Exposure to excessive heat

during manufacturing or

storage.

1. Review the manufacturing

process to identify steps with

high temperatures. Minimize

the duration of heat exposure.

2. Conduct accelerated

stability testing at various

temperatures to determine the

acceptable temperature range

for your formulation. 3. Ensure

proper storage conditions for

both the raw material and the

final product, avoiding

exposure to high temperatures

and direct sunlight.

Inconsistent Color Between

Batches

Variation in the thermal stability

of different lots of D&C Red

No. 7.

1. Source D&C Red No. 7 from

a reputable supplier and

request a certificate of analysis

for each lot, including any

available stability data. 2.

Perform incoming quality

control testing on each new lot

of the colorant to ensure

consistency.
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Precipitation of the Pigment in

Liquid Formulations

Temperature-induced

agglomeration or changes in

the solubility of the pigment in

the formulation.

1. Evaluate the impact of

temperature on the entire

formulation, as interactions

between ingredients can affect

pigment stability. 2. Consider

the use of stabilizing agents or

dispersants in your

formulation. 3. Perform freeze-

thaw cycle testing to assess

the stability of the pigment in

your formulation under

fluctuating temperatures.

Quantitative Data on Thermal Stability
The following table summarizes available data on the thermal stability of D&C Red No. 7. It is

important to note that comprehensive degradation profiles across a wide range of temperatures

and time points are not readily available in the public domain. The data presented here is

compiled from various sources and should be used as a guideline. Researchers are

encouraged to perform their own stability studies specific to their formulations.

Parameter Temperature Duration Result Source

Heat Stability 160°C -
Stable up to this

temperature.

Technical Data

Sheet[3]

Thermal

Decomposition
149°C -

Onset of thermal

decomposition.

Material Safety

Data Sheet[2]

Thermal Stability

(Monohydrate)
>190°C -

Stable up to this

temperature.

ResearchGate

Publication[4]

Stability in

Cosmetic

Formulation

25°C 7 months
95% recovery of

the pigment.
SCCS Opinion[5]
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Protocol 1: Accelerated Stability Testing of D&C Red No.
7 in a Cosmetic Formulation
Objective: To evaluate the impact of elevated temperatures on the stability of D&C Red No. 7 in

a specific cosmetic formulation over time.

Methodology:

Sample Preparation: Prepare multiple samples of the final cosmetic formulation containing

D&C Red No. 7. Package the samples in the intended final packaging.

Storage Conditions:

Place samples in temperature-controlled stability chambers at the following conditions:

25°C ± 2°C / 60% RH ± 5% RH (Control)

40°C ± 2°C / 75% RH ± 5% RH

50°C ± 2°C / 75% RH ± 5% RH

Time Points: Withdraw samples for analysis at initial (time zero), 1 month, 2 months, and 3

months.

Analysis:

Visual Assessment: Observe any changes in color, appearance, or consistency.

Colorimetric Measurement: Use a colorimeter to quantitatively measure any color change

(e.g., using the CIELAB color space, measuring ΔE*).

Quantitative Analysis (HPLC/UPLC):

1. Develop and validate an HPLC or UPLC method for the quantification of D&C Red No. 7

in the cosmetic matrix. A reverse-phase C18 column is typically used.

2. Prepare a standard curve of D&C Red No. 7.
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3. Extract the D&C Red No. 7 from the cosmetic formulation using a suitable solvent

system.

4. Analyze the extracted samples by HPLC/UPLC and quantify the amount of D&C Red

No. 7 remaining at each time point.

Data Analysis: Calculate the percentage of D&C Red No. 7 remaining at each time point and

temperature compared to the initial concentration.

Protocol 2: Determination of Thermal Decomposition
Temperature using Thermogravimetric Analysis (TGA)
Objective: To determine the temperature at which D&C Red No. 7 begins to decompose.

Methodology:

Instrument: Use a calibrated Thermogravimetric Analyzer (TGA).

Sample Preparation: Accurately weigh a small amount of pure D&C Red No. 7 powder

(typically 5-10 mg) into a TGA pan.

TGA Parameters:

Temperature Range: 25°C to 600°C.

Heating Rate: 10°C/min.

Atmosphere: Nitrogen or Air (to simulate inert or oxidative conditions).

Data Analysis: Analyze the resulting TGA curve (weight % vs. temperature). The onset

temperature of the major weight loss step is considered the decomposition temperature.
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Accelerated Stability Testing Workflow for D&C Red No. 7

1. Sample Preparation

2. Storage Conditions

3. Analysis at Time Points
(0, 1, 2, 3 months)

4. Data Interpretation

Prepare cosmetic formulation
 with D&C Red No. 7

Package in final container

25°C / 60% RH
(Control) 40°C / 75% RH 50°C / 75% RH

Visual Assessment

Colorimetric Measurement

HPLC/UPLC Quantification

Calculate % Degradation
& Assess Stability
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Factors Influencing D&C Red No. 7 Stability

Temperature

D&C Red No. 7
Stability

Direct Impact

Formulation Matrix

Interactive Effects

Packaging

Protection/Interaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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